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Compound of Interest

Compound Name: Floridanine

Cat. No.: B15593541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and known

properties of Floridanine, a pyrrolizidine alkaloid of interest. Due to the limited availability of

specific experimental data on Floridanine in publicly accessible literature, this document

summarizes its chemical characteristics and places it within the broader context of its chemical

class and botanical origin.

Chemical Structure and Properties of Floridanine
Floridanine is a complex macrocyclic lactone and a member of the pyrrolizidine alkaloid family.

[1] Its chemical identity is well-defined, with key properties summarized in the table below.
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Property Value Source

Molecular Formula C₂₁H₃₁NO₉ [1][2][3]

Molecular Weight 441.48 g/mol [1][2]

IUPAC Name

[(1R,4S,6R,7R,11Z)-4-

hydroxy-4-[(1R)-1-

hydroxyethyl]-6,7,14-trimethyl-

3,8,17-trioxo-2,9-dioxa-14-

azabicyclo[9.5.1]heptadec-11-

en-7-yl] acetate

[1]

CAS Number 16958-31-9 [2]

Chemical Class Pyrrolizidine Alkaloid [1]

Appearance Crystalline solid [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Botanical Origin
Floridanine is a naturally occurring compound isolated from the roots of Doronicum

macrophyllum.[2] This plant genus, belonging to the Asteraceae family, is known to produce a

variety of bioactive compounds, including other pyrrolizidine alkaloids.

Biological Context and Inferred Activity
While specific studies detailing the biological activity and signaling pathways of Floridanine are

not readily available in the current body of scientific literature, its classification as a pyrrolizidine

alkaloid provides a basis for inferring potential biological activities. Pyrrolizidine alkaloids are a

large class of secondary metabolites known for their diverse and potent biological effects.

Research on extracts from the Doronicum genus, the botanical source of Floridanine, has

indicated a range of biological properties, including anti-inflammatory and cytotoxic activities. It

is plausible that Floridanine contributes to the overall bioactivity of these extracts. However,
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without direct experimental evidence, the specific mechanism of action and the signaling

pathways modulated by Floridanine remain to be elucidated.

Future Research Directions: A Proposed
Experimental Workflow
To fully characterize the biological and pharmacological profile of Floridanine, a systematic

experimental approach is necessary. The following diagram illustrates a hypothetical workflow

for the isolation, characterization, and biological evaluation of Floridanine. This serves as a

conceptual framework for future research endeavors.

Isolation & Purification

Structural Elucidation

Biological Evaluation

Doronicum macrophyllum
(Root Material) Solvent Extraction Crude Alkaloid Extract Chromatographic Separation

(e.g., HPLC, Column Chromatography) Pure Floridanine

NMR Spectroscopy
(1H, 13C, COSY, etc.)

Mass Spectrometry
(HRMS)

X-ray Crystallography

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Cell-Based Assays
(Signaling Pathway Analysis)

In Vivo Models
(Animal Studies) Data Analysis & Interpretation

Click to download full resolution via product page

A proposed workflow for the study of Floridanine.

Conclusion
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Floridanine presents as a well-characterized chemical entity from a botanical source known for

its bioactive constituents. While its specific biological functions and mechanisms of action are

yet to be explored, its chemical structure as a pyrrolizidine alkaloid suggests potential for

significant pharmacological activity. The lack of detailed experimental data highlights a clear

opportunity for future research to investigate its potential therapeutic applications. The

proposed experimental workflow provides a roadmap for such investigations, which could

unlock the full potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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